N-(4-bromobenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(4-bromo-1,3-benzothiazol-2-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H15BrN2O4S/c1-22-11-7-9(8-12(23-2)15(11)24-3)16(21)20-17-19-14-10(18)5-4-6-13(14)25-17/h4-8H,1-3H3,(H,19,20,21)
• InChI Key: DGCZHSXSRFPACW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NC3=C(S2)C=CC=C3Br
• Molecular Formula: C17H15BrN2O4S
• Molecular Weight: 423.3 g/mol

Description

“N-(4-bromobenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide” is a compound that contains a benzothiazole moiety. Benzothiazole is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed based on IR, 1H, 13C NMR and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives have been studied. For example, the labile N-H bond in N-monoalkylated BT-sulfonamides further allowed the development of a simple weak base-promoted N-alkylation method and a stereoselective microwave-promoted Fukuyama-Mitsunobu reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined by various spectroscopic techniques, including IR, HNMR and GCMS.

Mechanism of Action

The mechanism of action of N-(4-bromobenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide is not fully understood. However, studies suggest that this compound may exert its effects by inhibiting various enzymes and signaling pathways involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For example, this compound has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines and reduce the expression of various enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromobenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide in lab experiments is its unique chemical structure, which makes it a valuable tool for studying various biochemical and physiological processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research involving N-(4-bromobenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide. Some of the most promising areas of research include its use as a therapeutic agent for various diseases such as cancer and inflammation, as well as its potential applications in drug discovery and development.
In conclusion, this compound is a unique chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. Its unique chemical structure and various properties make it a valuable tool for studying various biochemical and physiological processes. However, further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

The synthesis of N-(4-bromobenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide involves several steps. The first step involves the reaction of 4-bromobenzo[d]thiazole with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with a reducing agent such as sodium borohydride to obtain the final product.

Scientific Research Applications

N-(4-bromobenzo[d]thiazol-2-yl)-3,4,5-trimethoxybenzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. Some of the most promising applications of this compound include its use as an anticancer agent, anti-inflammatory agent, and antimicrobial agent.

Safety and Hazards

The safety and hazards of benzothiazole derivatives can be evaluated through various biological assays.